Cas no 174603-49-7 (6-Chloro-4-fluoro-2,3-dihydro-1H-inden-1-one)

6-Chloro-4-fluoro-2,3-dihydro-1H-inden-1-one structure
174603-49-7 structure
Product Name:6-Chloro-4-fluoro-2,3-dihydro-1H-inden-1-one
CAS No:174603-49-7
MF:C9H6ClFO
MW:184.594745159149
MDL:MFCD12828310
CID:1015908
PubChem ID:11008611
Update Time:2025-04-20

6-Chloro-4-fluoro-2,3-dihydro-1H-inden-1-one Chemical and Physical Properties

Names and Identifiers

    • 6-chloro-4-fluoro-2,3-dihydroinden-1-one
    • 6-Chloro-4-fluoro-2,3-dihydro-1H-inden-1-one
    • 1H-Inden-1-one, 6-chloro-4-fluoro-2,3-dihydro-
    • 6-Chloro-4-flouro-1-indanone
    • 6-CHLORO-4-FLUORO-1-INDANONE
    • 6-CHLORO-4-FLUORO-INDAN-1-ONE
    • 6-chloro-4-fluoroindan-1-one
    • JVRRTZQZQGXYPJ-UHFFFAOYSA-N
    • AB66378
    • AK548379
    • F52759
    • DS-19443
    • SCHEMBL8365778
    • 174603-49-7
    • CS-0043053
    • ZGA60349
    • EN300-214423
    • Z1255436167
    • AKOS028111998
    • DTXSID101256756
    • MDL: MFCD12828310
    • Inchi: 1S/C9H6ClFO/c10-5-3-7-6(8(11)4-5)1-2-9(7)12/h3-4H,1-2H2
    • InChI Key: JVRRTZQZQGXYPJ-UHFFFAOYSA-N
    • SMILES: ClC1C=C(C2=C(C=1)C(CC2)=O)F

Computed Properties

  • Exact Mass: 184.00918
  • Monoisotopic Mass: 184.0091207g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 207
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 17.1
  • XLogP3: 2.4

Experimental Properties

  • PSA: 17.07

6-Chloro-4-fluoro-2,3-dihydro-1H-inden-1-one Pricemore >>

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